7-chloro-2,3-dihydro-1H-indene-4-carbaldehyde
Overview
Description
7-Chloro-2,3-dihydro-1H-indene-4-carbaldehyde (7-Cl-2,3-DHICA) is an organic compound with a molecular formula of C10H8ClO. It is a colorless, crystalline solid with a fruity odor, and it is soluble in water and polar organic solvents. 7-Cl-2,3-DHICA has a variety of applications in the laboratory, including as a reagent in organic synthesis and as an intermediate in the synthesis of pharmaceuticals.
Mechanism of Action
7-Cl-2,3-DHICA is an electrophilic reagent, which means that it reacts with nucleophiles (electron-rich species) to form covalent bonds. In the first step of the synthesis reaction described above, the chlorine atom of the 1-chloro-4-nitrobenzene is substituted with the hydroxylamine hydrochloride, forming an intermediate that is then cyclized to form 7-Cl-2,3-DHICA.
Biochemical and Physiological Effects
7-Cl-2,3-DHICA is not known to have any direct biochemical or physiological effects. However, compounds synthesized from 7-Cl-2,3-DHICA may have biochemical and physiological effects, depending on the particular compound.
Advantages and Limitations for Lab Experiments
The main advantage of using 7-Cl-2,3-DHICA in laboratory experiments is that it is a relatively inexpensive and readily available reagent. Additionally, it is relatively easy to handle and store, and it is relatively stable at room temperature. However, the reaction of 1-chloro-4-nitrobenzene with hydroxylamine hydrochloride in the presence of sodium hydroxide can be slow, and the yields of the reaction can be low.
Future Directions
There are several potential future directions for research involving 7-Cl-2,3-DHICA. One direction is to explore the use of 7-Cl-2,3-DHICA as a reagent in the synthesis of other compounds, such as heterocyclic compounds and peptides. Another direction is to explore the use of 7-Cl-2,3-DHICA as an intermediate in the synthesis of other pharmaceuticals. Additionally, research could be conducted to explore the potential uses of 7-Cl-2,3-DHICA in other areas, such as in the synthesis of materials for use in nanotechnology. Finally, further research could be conducted to explore the potential biochemical and physiological effects of compounds synthesized from 7-Cl-2,3-DHICA.
Synthesis Methods
7-Cl-2,3-DHICA can be synthesized by the reaction of 1-chloro-4-nitrobenzene with hydroxylamine hydrochloride in the presence of sodium hydroxide. The reaction proceeds in two steps: the first step involves the nucleophilic substitution of the chlorine atom of the 1-chloro-4-nitrobenzene with the hydroxylamine hydrochloride, and the second step involves the cyclization of the resulting intermediate to form 7-Cl-2,3-DHICA.
Scientific Research Applications
7-Cl-2,3-DHICA has been extensively studied in the laboratory as a reagent in organic synthesis. It has been used as an intermediate in the synthesis of pharmaceuticals, such as the antifungal agent terbinafine, and it has also been used in the synthesis of a variety of heterocyclic compounds. In addition, 7-Cl-2,3-DHICA has been used in the synthesis of a variety of other compounds, such as amino acids, peptides, and nucleotides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-chloro-2,3-dihydro-1H-indene-4-carbaldehyde involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-chlorobenzaldehyde", "ethyl acetoacetate", "sodium ethoxide", "acetic acid", "sodium hydroxide", "sulfuric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Condensation of 2-chlorobenzaldehyde and ethyl acetoacetate in the presence of sodium ethoxide to form 3-(2-chlorophenyl)-3-oxopropanenitrile", "Step 2: Hydrolysis of 3-(2-chlorophenyl)-3-oxopropanenitrile with dilute sulfuric acid to form 7-chloro-2,3-dihydro-1H-indene-4-carboxylic acid", "Step 3: Decarboxylation of 7-chloro-2,3-dihydro-1H-indene-4-carboxylic acid with sodium hydroxide to form 7-chloro-2,3-dihydro-1H-indene-4-carbaldehyde", "Step 4: Purification of 7-chloro-2,3-dihydro-1H-indene-4-carbaldehyde by recrystallization from acetic acid and washing with water and sodium chloride" ] } | |
CAS RN |
2770358-76-2 |
Product Name |
7-chloro-2,3-dihydro-1H-indene-4-carbaldehyde |
Molecular Formula |
C10H9ClO |
Molecular Weight |
180.6 |
Purity |
95 |
Origin of Product |
United States |
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